An In-depth Technical Guide to the Physical Properties of (R)-Tetrahydrofuran-3-ylmethanol
An In-depth Technical Guide to the Physical Properties of (R)-Tetrahydrofuran-3-ylmethanol
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the known physical properties of (R)-Tetrahydrofuran-3-ylmethanol, a key chiral building block in organic synthesis and drug development. The information is presented to facilitate its use in research and manufacturing environments.
Core Physical Properties
(R)-Tetrahydrofuran-3-ylmethanol, with the CAS Number 124506-31-6, is a colorless to light yellow liquid under standard conditions.[1] Its chemical structure consists of a tetrahydrofuran ring substituted with a hydroxymethyl group at the 3-position, with the stereochemistry defined as (R).
Quantitative Data Summary
The following table summarizes the key physical properties of Tetrahydrofuran-3-ylmethanol. It is important to note that some data has been reported for the racemic mixture, which can serve as a close approximation for the pure (R)-enantiomer in many applications.
| Physical Property | Value | Notes |
| Molecular Formula | C₅H₁₀O₂ | |
| Molecular Weight | 102.13 g/mol | [1] |
| Boiling Point | 77 °C @ 4 mmHg | Data for racemic mixture. |
| Density | 1.07 g/cm³ (Specific Gravity 20/20) | Data for racemic mixture. |
| Refractive Index | 1.46 | Data for racemic mixture. |
| Flash Point | 98 °C | Data for racemic mixture. |
| Physical Form | Colorless to light yellow clear liquid | [1] |
| Purity | >98.0% (GC) | Typical purity from commercial suppliers. |
| Storage Temperature | Room Temperature (Recommended in a cool and dark place, <15°C) |
Experimental Protocols for Property Determination
Accurate determination of physical properties is crucial for process development, safety, and quality control. The following are detailed methodologies for measuring the key physical properties of liquid compounds like (R)-Tetrahydrofuran-3-ylmethanol.
Determination of Boiling Point (Micro-scale Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For small sample volumes, a micro-boiling point determination is suitable.
Apparatus:
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Small test tube (e.g., 75 x 10 mm)
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Capillary tube (sealed at one end)
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Thermometer
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Heating apparatus (e.g., oil bath or heating block)
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Stirring mechanism for the heating bath
Procedure:
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A small amount of the liquid sample (approximately 0.5 mL) is placed into the small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level with the bottom of the test tube.
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The assembly is immersed in a heating bath.
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The bath is heated slowly and stirred continuously.
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.
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The heat is removed, and the bath is allowed to cool slowly.
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The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[2]
Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. The pycnometer method provides high accuracy for liquids.
Apparatus:
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Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)
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Analytical balance
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Constant temperature bath
Procedure:
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The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined (m_pyc).
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The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is wiped from the outside.
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The filled pycnometer is placed in a constant temperature bath until it reaches thermal equilibrium.
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The pycnometer is removed, dried, and its mass is accurately determined (m_pyc+sample).
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The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g., deionized water). Its mass is then determined (m_pyc+ref).
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The density of the sample (ρ_sample) is calculated using the following formula: ρ_sample = ((m_pyc+sample - m_pyc) / (m_pyc+ref - m_pyc)) * ρ_ref where ρ_ref is the density of the reference liquid at the same temperature.
Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property and is often used to identify and assess the purity of liquids.
Apparatus:
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Abbe refractometer
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Constant temperature water circulator
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Light source (typically sodium D-line, 589 nm)
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Dropper or pipette
Procedure:
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The refractometer is calibrated using a standard liquid with a known refractive index.
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The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol or acetone) and allowed to dry.
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A few drops of the liquid sample are placed on the surface of the measuring prism.
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The prisms are closed and locked.
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The instrument is adjusted to bring the dividing line between the light and dark fields into the center of the crosshairs.
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The refractive index is read directly from the instrument's scale.
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The temperature should be controlled and recorded as the refractive index is temperature-dependent.
Logical Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control of an incoming sample of (R)-Tetrahydrofuran-3-ylmethanol in a research or development setting.
Caption: Quality control workflow for (R)-Tetrahydrofuran-3-ylmethanol.
This guide provides essential physical property data and standardized experimental protocols to support the work of researchers, scientists, and drug development professionals in utilizing (R)-Tetrahydrofuran-3-ylmethanol. Adherence to these methods will ensure consistent and reliable data for all research and development applications.
